Cas no 111253-04-4 (5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)
111253-04-4 structure
Product Name:5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
CAS No:111253-04-4
MF:C7H6N2O3S
MW:198.199140071869
MDL:MFCD20654534
CID:2883772
PubChem ID:13637385
Update Time:2025-09-25
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
- LEA25304
- 111253-04-4
- 869-673-3
- EN300-814064
- 5-formyl-2-methylsulfanylpyrimidine-4-carboxylic acid
- 5-FORMYL-2-(METHYLTHIO)PYRIMIDINE-4-CARBOXYLIC ACID
- AT18452
- 5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLICACID
-
- MDL: MFCD20654534
- Inchi: 1S/C7H6N2O3S/c1-13-7-8-2-4(3-10)5(9-7)6(11)12/h2-3H,1H3,(H,11,12)
- InChI Key: FKKQUMQCWLVMGS-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C=O)C(C(=O)O)=N1
Computed Properties
- Exact Mass: 198.00991323Da
- Monoisotopic Mass: 198.00991323Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 105Ų
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM463191-100mg |
5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID |
111253-04-4 | 95%+ | 100mg |
$573 | 2023-02-03 | |
| Chemenu | CM463191-250mg |
5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID |
111253-04-4 | 95%+ | 250mg |
$804 | 2023-02-03 | |
| Chemenu | CM463191-500mg |
5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID |
111253-04-4 | 95%+ | 500mg |
$1252 | 2023-02-03 | |
| Chemenu | CM463191-1g |
5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID |
111253-04-4 | 95%+ | 1g |
$1598 | 2023-02-03 | |
| Enamine | EN300-814064-0.05g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 0.05g |
$344.0 | 2024-05-21 | |
| Enamine | EN300-814064-0.1g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 0.1g |
$515.0 | 2024-05-21 | |
| Enamine | EN300-814064-0.25g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 0.25g |
$735.0 | 2024-05-21 | |
| Enamine | EN300-814064-0.5g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 0.5g |
$1158.0 | 2024-05-21 | |
| Enamine | EN300-814064-1g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 1g |
$1485.0 | 2023-09-02 | |
| Enamine | EN300-814064-2.5g |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid |
111253-04-4 | 95% | 2.5g |
$2912.0 | 2024-05-21 |
5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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